Cas no 31218-69-6 (1,6-Dioxecane-2,5-dione)

• Product Name: 1,6-Dioxecane-2,5-dione
• CAS No: 31218-69-6
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 323386
• PubChem ID: 4581094
• Update Time: 2025-04-19

1,6-Dioxecane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,6-Dioxecane-2,5-dione
• AKOS006272587
• butylene succinate
• NS00029038
• SCHEMBL45714
• EINECS 250-516-7
• 31218-69-6
• DTXSID40185143
• ZMKVBUOZONDYBW-UHFFFAOYSA-N
• DTXCID50107634

• Inchi： 1S/C8H12O4/c9-7-3-4-8(10)12-6-2-1-5-11-7/h1-6H2
• InChI Key： ZMKVBUOZONDYBW-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)OCCCC1)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 0.4

Experimental Properties

• Density: 1.129
• Boiling Point: 408.5 °C at 760 mmHg
• Flash Point: 220.7 °C
• Refractive Index: 1.442
• PSA: 52.6